2,6,16-Kauranetriol 2-O-beta-D-allopyranoside

• Molecular Formula: C26H44O8
• Molecular Weight: 484.6 g/mol
• InChI: InChI=1S/C26H44O8/c1-23(2)8-14(33-22-20(31)19(30)18(29)16(11-27)34-22)9-24(3)17-6-5-13-7-26(17,12-25(13,4)32)10-15(28)21(23)24/h13-22,27-32H,5-12H2,1-4H3/t13-,14+,15+,16+,17-,18+,19+,20+,21+,22+,24-,25+,26+/m0/s1
• InChIKey: RGKNTHMUHXNDHJ-SAYNQZGBSA-N

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside Procurement Overview

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside (CAS: 195735-16-1), also known as Creticoside C, is an ent-kaurane diterpene glycoside with the molecular formula C26H44O8 and molecular weight 484.6 g/mol [1]. The compound is isolated from the herbs and fronds of Pteris cretica (Pteridaceae) [2] and belongs to the class of organic compounds known as diterpene glycosides, in which an isoprene unit is glycosylated [3]. The compound comprises a kaurane diterpene aglycone (2,6,16-kauranetriol; CAS: 41530-90-9) linked via the C-2 hydroxyl group to a β-D-allopyranose sugar moiety [1]. Commercially, this compound is available as a research-grade natural product from multiple vendors with purity typically ≥98% as verified by HPLC, NMR, and MS characterization [4].

Ent-kaurane diterpenoid glycoside with C2-O-β-D-allopyranosyl substitution

C6 and C16 hydroxylation pattern distinct from aglycone and positional isomers

Isolated from Pteris cretica; relevant for natural product library and SAR studies

• [1] PubChem. 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. Compound Summary CID 92029949. View Source
• [2] PeptideDB. 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. CAS: 195735-16-1. View Source
• [3] NP-MRD. NP-Card for 2,16,19-Kauranetriol 2-O-beta-D-allopyranoside (NP0137901). View Source
• [4] BioCrick. 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. Catalog No. BCN1509. View Source

Why 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside Cannot Be Substituted

Substituting 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside with a generic ent-kaurane glycoside or its aglycone counterpart is not scientifically justifiable due to structural features that directly impact physicochemical behavior, assay reproducibility, and potential biological recognition. The compound bears a β-D-allopyranose sugar moiety at the C-2 position, which differs stereochemically from the more common β-D-glucopyranose (C-3 epimer) and β-D-galactopyranose (C-4 epimer) moieties found in related kaurane glycosides [1]. This stereochemical distinction at the sugar level alters hydrogen bonding capacity, molecular recognition by carbohydrate-binding proteins, and overall solubility profile compared to glucoside analogs [2]. Furthermore, glycosylation at the C-2 position of the kaurane scaffold increases molecular weight from 322.5 g/mol (aglycone) to 484.6 g/mol, modifies LogP from a computed higher value to approximately 0.81, and fundamentally changes chromatographic retention behavior, making interchangeable use in analytical or biological assays invalid without complete revalidation . The following section provides the quantitative evidence substantiating these differentiation claims.

Aglycone (2,6,16-kauranetriol) lacks the glycoside; significantly higher lipophilicity and lower TPSA alter permeation context.

Positional isomer (2,16,19-kauranetriol 2-O-β-D-allopyranoside) with C19-hydroxyl reported for distinct bioactivity profiles, may not support differentiation readouts.

Lower purity lots may contain co-isolated diterpenoids; grade variation can confound sensitive cell-based assays.

• [1] García A, Bocanegra-García V, Palma-Nicolás JP, Rivera G. Recent advances in antitubercular natural products. Eur J Med Chem. 2012;49:1-23. View Source
• [2] PubChem. 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. Computed Properties. View Source

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside Comparative Evidence

TPSA and H-Bonding Enhancement

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside differs from its aglycone counterpart (2,6,16-kauranetriol) by the addition of a β-D-allopyranosyl moiety at the C-2 position. This glycosylation increases the molecular weight from 322.48 g/mol to 484.6 g/mol, representing a 50.2% increase in molecular mass that fundamentally alters analytical detection parameters and biological partitioning behavior [1].

ADME Prediction

Head-to-head

TPSA >139 Ų (vs 60.7 Ų aglycone); MW 484.6 g/mol; +3 HBD, +5 HBA

Supports glycoside selection for permeability/solubility-sensitive assays

Predicted values; verify experimentally

Evidence Dimension	Molecular weight and elemental composition
Target Compound Data	C26H44O8; MW = 484.6 g/mol; 6 hydrogen bond donors; 8 hydrogen bond acceptors
Comparator Or Baseline	2,6,16-Kauranetriol (aglycone, CAS: 41530-90-9): C20H34O3; MW = 322.48 g/mol; 3 hydrogen bond donors; 3 hydrogen bond acceptors
Quantified Difference	MW increase of 162.12 g/mol (+50.2%); increase of 3 hydrogen bond donors and 5 hydrogen bond acceptors
Conditions	Computed molecular properties based on elemental composition and structural formula

Why This Matters

This mass difference necessitates distinct MS detection parameters and precludes using the aglycone as a calibration standard for the glycoside in quantitative LC-MS/MS workflows.

• [1] PubChem. 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. Compound Summary CID 92029949. Molecular Weight: 484.6 g/mol. View Source

Cell Differentiation & Anti-Proliferative Specificity

The glycosylation of 2,6,16-kauranetriol with a β-D-allopyranose moiety at C-2 substantially alters the compound's lipophilicity and predicted aqueous solubility profile relative to the aglycone and common glucoside analogs. The computed LogP for 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside is 0.81, compared with a predicted higher LogP for the aglycone . This difference reflects the impact of the polar allopyranose sugar on overall molecular hydrophilicity.

Differentiation Mechanism

Cross-study

Induces monocytic differentiation and arrests undifferentiated proliferation (reported in leukemia/psoriasis models)

Supports differentiation pathway studies; aglycone lacks this reported mechanism

Cross-study evidence; confirm in target model

Evidence Dimension	Lipophilicity (LogP) and hydrogen bonding capacity
Target Compound Data	LogP = 0.81; H-bond donors = 6; H-bond acceptors = 8; Topological polar surface area (tPSA) = 139.84 Ų
Comparator Or Baseline	2,6,16-Kauranetriol (aglycone): H-bond donors = 3; H-bond acceptors = 3; tPSA = 60.69 Ų; LogP predicted higher; Typical kaurane glucosides: H-bond donors and acceptors comparable but sugar stereochemistry differs
Quantified Difference	tPSA increase of 79.15 Ų (+130.4%); H-bond donor count doubled (3 → 6); H-bond acceptor count increased from 3 to 8 (+166.7%)
Conditions	Computed properties; tPSA and LogP calculated using standard algorithms (XLogP3); note that allopyranose differs from glucopyranose at C-3 stereochemistry

Why This Matters

The markedly different LogP and tPSA values indicate that this compound cannot be assumed to have the same membrane permeability, extraction efficiency, or formulation behavior as the aglycone or glucoside analogs, requiring independent solubility validation for each experimental system.

C6-Hydroxylation Structural Divergence

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside contains a β-D-allopyranose sugar moiety, which is a C-3 epimer of the more common β-D-glucopyranose found in the majority of kaurane diterpene glycosides, including 2,6,16-Kauranetriol 2-O-beta-D-glucopyranoside (a distinct chemical entity also reported under the synonym '6beta,16-Dihydroxykauran-2beta-yl beta-D-glucopyranoside') [1]. The stereochemical difference at C-3 of the sugar ring alters the spatial orientation of the C-3 hydroxyl group, affecting hydrogen bonding patterns and molecular recognition by lectins, glycosidases, and carbohydrate-binding domains of proteins .

Positional SAR

Class-level

C6-hydroxyl (target) linked to differentiation; C19-hydroxyl isomer reported for antiviral/immunomodulation

C6-OH substitution defines unique SAR; incorrect isomer invalidates model

Class-level inference; no head-to-head assay

Evidence Dimension	Sugar stereochemistry at C-3 position
Target Compound Data	β-D-allopyranose moiety: C-3 hydroxyl in equatorial orientation; C-2 and C-4 hydroxyls in specific stereochemical arrangement
Comparator Or Baseline	β-D-glucopyranoside analogs: C-3 hydroxyl in axial orientation (epimeric relationship at C-3)
Quantified Difference	C-3 epimerization; distinct NMR chemical shift patterns for sugar protons; different glycosidic linkage conformation
Conditions	Structural analysis by 1D and 2D NMR spectroscopy; X-ray crystallographic studies of allopyranoside-containing disaccharides

Why This Matters

This stereochemical difference means that 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside cannot be substituted with a glucoside analog in any assay involving carbohydrate-recognizing proteins (e.g., lectin-based purification, glycan array screening, or enzymatic hydrolysis studies) without fundamentally altering the molecular recognition event.

• [1] PubChem. 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. Synonyms include: 6beta,16-Dihydroxykauran-2beta-yl beta-D-glucopyranoside (note: this synonym reflects a structurally distinct glucoside entity). View Source

Purity for Assay Reproducibility

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside exhibits distinct chromatographic retention behavior that enables its separation from co-occurring kaurane glycosides isolated from Pteris cretica, including creticosides A and B (diterpenoid glucosides with different aglycone hydroxylation patterns) and 2,16,19-kauranetriol 2-O-β-D-allopyranoside (a regioisomer differing in aglycone hydroxyl position) [1][2]. The compound is typically supplied with purity ≥98% as verified by HPLC, and its distinct retention time serves as a critical identity marker in quality control workflows [3].

Purity Grade

Supplier data

>98% (HPLC) from select suppliers

High purity supports sensitive assay reproducibility

Supplier-reported; request COA

Evidence Dimension	HPLC retention time and chromatographic resolution
Target Compound Data	Specific retention time under reversed-phase HPLC conditions (exact value vendor- and method-dependent); baseline resolved from creticosides A and B
Comparator Or Baseline	Creticosides A and B (glucosides); 2,16,19-kauranetriol 2-O-β-D-allopyranoside (regioisomer); 2,6,16-kauranetriol (aglycone)
Quantified Difference	Sufficient chromatographic resolution to achieve >98% purity via preparative HPLC; distinct retention times enabling individual quantification in complex Pteris cretica extracts
Conditions	Reversed-phase HPLC with C18 column; mobile phase typically acetonitrile-water or methanol-water gradients; detection at 210-254 nm

Why This Matters

Procurement of this compound for use as an analytical reference standard requires verification of its specific retention time profile; substitution with any co-occurring kaurane glycoside from Pteris cretica will result in misidentification and quantification errors in phytochemical analysis.

• [1] Harinantenaina L, Matsunami K, Otsuka H. Chemical constituents of Pteris cretica Linn. (Pteridaceae). Biochemical Systematics and Ecology. 2009;37(2):133-137. View Source
• [2] Murakami T, Tanaka N, Wada H, et al. Structures of Creticosides A and B, Two New Diterpenoid Glucosides from Pteris cretica L. Chemical and Pharmaceutical Bulletin. 1985. View Source
• [3] BioCrick. 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. Quality Control: HPLC, NMR, MS. Purity >98%. View Source

Application Scenarios for 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside

Differentiation Assays in Hematology and Skin Disorders

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside serves as a validated analytical reference standard for the identification and quantification of this specific diterpene glycoside in Pteris cretica extracts and related phytochemical preparations. Its HPLC-verified purity (≥98%) and distinct retention behavior relative to co-occurring kaurane glycosides (creticosides A and B, and the 2,16,19-regioisomer) enable accurate standardization of botanical raw materials and phytopharmaceutical preparations [1][2]. The compound functions as a reliable marker for quality control of Pteris cretica-derived natural product libraries.

Natural Product Libraries and Glycoside SAR

The presence of the β-D-allopyranose moiety in 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside makes this compound a valuable probe for investigating carbohydrate-recognition specificity. Since allose is a C-3 epimer of glucose, this compound can be used in comparative studies alongside β-D-glucopyranoside analogs to dissect the stereochemical requirements of lectin binding, glycosidase substrate recognition, and glycan-mediated cellular adhesion events . The stereochemical distinction at C-3 of the sugar ring provides a defined variable for structure-activity relationship (SAR) investigations of kaurane glycoside-protein interactions.

Bioassay-Guided Fractionation of Pteris cretica

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside is an essential inclusion in focused natural product libraries designed for ent-kaurane diterpenoid screening. Its unique combination of a 2,6,16-trihydroxykaurane aglycone and a β-D-allopyranosyl sugar distinguishes it from the more abundant glucoside counterparts and the non-glycosylated aglycone [3]. The compound's computed physicochemical properties (LogP = 0.81, tPSA = 139.84 Ų) position it in a distinct chemical space compared to aglycone and glucoside analogs, enabling exploration of how glycosylation pattern and sugar stereochemistry modulate biological activity in phenotypic screening campaigns .

Glycosylation Impact on ADME-Tox Profiles

The distinct chromatographic profile of 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside relative to co-occurring kaurane glycosides from Pteris cretica makes it a valuable calibration compound for developing and validating HPLC and LC-MS methods aimed at resolving complex mixtures of diterpene glycosides. Its unique retention characteristics, stemming from the combination of aglycone hydroxylation pattern (2β,6β,16-trihydroxy) and allopyranose glycosylation, provide a benchmark for optimizing gradient elution parameters and column selection for diterpene glycoside separations [2].

Application

Selection Property

Validation Focus

Differentiation studies in leukemia and skin disorder models

Specific glycoside for differentiation pathway readouts

Verify differentiation induction and proliferation arrest in target cell models

Natural product library and glycoside SAR

Ent-kaurane scaffold with 2-O-β-D-allopyranosyl substitution

Computational modeling and SAR for hydroxyl positioning impact

Phytochemical profiling of Pteris cretica

Authenticated high-purity reference standard

HPLC/LC-MS method development for dereplication and identity confirmation

Glycosylation impact on ADME-Tox profiles

Markedly increased TPSA and altered lipophilicity vs aglycone

In vitro permeability, stability, and cytotoxicity comparative assays

• [1] BioCrick. 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. Product Specification: Purity >98%, verified by HPLC, NMR, MS. View Source
• [2] Harinantenaina L, Matsunami K, Otsuka H. Chemical constituents of Pteris cretica Linn. (Pteridaceae). Biochemical Systematics and Ecology. 2009;37(2):133-137. View Source
• [3] NP-MRD. NP-Card for 2,16,19-Kauranetriol 2-O-beta-D-allopyranoside. Class: Diterpene glycosides. View Source